Cas no 498-23-7 (Citraconic acid)

Citraconic acid Properties

Names and Identifiers

• 2-Methylmaleic acid
• 2-Methyl-2-butenedioic acid
• Citraconicacid
• Methylmaleic acid
• (Z)-2-methyl-2-butenedioic acid
• cis-2-methylbutenedioic acid
• cis-methylbutenedioic acid
• Citraconic
• Kyselina citrakonova
• Maleic acid,methyl
• methyl-maleicaci
• Citraconic acid
• Citraconate
• Maleic acid, methyl-
• Citraconsaeure
• Methyl-maleinsaeure
• Kyselina citrakonova [Czech]
• citraconsaure
• (2Z)-2-methylbut-2-enedioic acid
• 2-Butenedioic acid, 2-methyl-, (Z)-
• 2-Methylmaleate
• alpha-methylmaleic acid
• 0RQ6CXO9KD
• 2-methyl-2Z-bu
• Methylmaleic Acid
• D95321
• BRN 1722679
• 2-methyl maleic acid
• (Z)-2-methylbut-2-enedioic acid
• (~{z})-2-Methylbut-2-Enedioic Acid
• Citraconic acid, 98%
• NSC-32949
• SCHEMBL5893
• (2Z)-2-Methyl-2-butenedioic acid #
• 2-Butenedioic acid, 2-methyl-, (Z)- (9CI)
• (2Z)-2-Methyl-2-butenedioic acid
• (E)-Methylbutendiasure
• 7407-59-2
• NS00069394
• CIZ
• MFCD00078086
• bmse000199
• EINECS 207-858-7
• 2-methyl-2Z-butenedioic acid
• 545A0AB4-F752-4DF8-BDB4-845BF57ADC8D
• W-106003
• DTXSID601019903
• UNII-0RQ6CXO9KD
• CHEBI:17626
• CITRACONIC ACID [MI]
• LMFA01170099
• 4-02-00-02230 (Beilstein Handbook Reference)
• DB04734
• Q5122804
• Maleic acid, 2-methyl-
• 498-23-7
• InChI=1/C5H6O4/c1-3(5(8)9)2-4(6)7/h2H,1H3,(H,6,7)(H,8,9)/b3-2
• 28259-97-4
• HY-113298
• 2-butenedioic acid, 2-methyl-, (2Z)-
• CS-0059543
• EINECS 231-014-7
• C02226
• AKOS005111074
• (Z)-2-Methyl-2-butenedioate
• s3159
• NSC 32949
• Methylmaleate
• butenedioic acid, methyl-
• (2Z)-2-Methyl-2-butenedioic Acid; (Z)-2-Methyl-2-butenedioic Acid; 2-Methylmaleic Acid; Methylmaleic Acid;
• +Expand

• MDL： MFCD00078086
• InChIKey： HNEGQIOMVPPMNR-IHWYPQMZSA-N
• Inchi： 1S/C5H6O4/c1-3(5(8)9)2-4(6)7/h2H,1H3,(H,6,7)(H,8,9)/b3-2-
• SMILES： O([H])C(/C(=C(/[H])\C(=O)O[H])/C([H])([H])[H])=O
• BRN： 1722679

Computed Properties

• Exact Mass: 130.02700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 130.026609
• Heavy Atom Count: 9
• Complexity: 168
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Surface Charge: 0
• Topological Polar Surface Area: 74.6

Experimental Properties

• LogP: 0.10190
• PSA: 74.60000
• Merck: 2321
• Refractive Index: 1.4502 (estimate)
• Water Partition Coefficient: Soluble
• Boiling Point: 160.75°C (rough estimate)
• Melting Point: 88-94 °C (lit.)
• Flash Point: 172
• FEMA: 3737
• Color/Form: Not determined
• Solubility: dissolve in water
• Sensitiveness: Hygroscopic
• Density: 1,62 g/cm3

Citraconic acid Security Information

• Symbol: GHS07
• RTECS：GE6650000
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： S36-S37/39-S26
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22; R36/37/38
• Hazard Level：6.1(b)
• Dangerous goods sign： Xn
• Hazardous Material transportation number：2811
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• PackingGroup：III
• Risk Phrases： 22
• Signal Word：Warning
• Toxicity：LD50 in rats, mice (mg/kg): 1320, 2260 orally (Jenner)
• HazardClass：6.1(b)

Citraconic acid Customs Data

• HS CODE：2917190090
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters